Cas no 5503-74-2 (2-Carboxythiophene-3-boronic Acid)

• Product Name: 2-Carboxythiophene-3-boronic Acid
• CAS No: 5503-74-2
• MF: C₅H₅BO₄S
• MW: 171.966800451279
• MDL: MFCD06203318
• CID: 367346
• PubChem ID: 45074560
• Update Time: 2025-10-28

2-Carboxythiophene-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Boronothiophene-2-carboxylic acid
• 2-Carboxythiophene-3-boronic acid
• 2-Thiophenecarboxylicacid, 3-borono-
• 3-BORONO-2-THIOPHENECARBOXYLIC ACID
• 2-Thiophenecarboxylicacid,3-borono
• 3-(dihydroxyboryl)thiophene-2-carboxylic acid
• 5-(dihydroxyboryl)-2-thiophenecarboxylic acid
• AmbkkkkK171
• HT737
• 3-BORONOTHIOPHENE-2-CARBOXYLICACID
• AKOS006292206
• 3-borono-2-thiophenecarboxylic acid, AldrichCPR
• AMY7299
• 5503-74-2
• AJNCKPIBBSWSBY-UHFFFAOYSA-N
• CS-0189903
• MFCD06203318
• DTXSID00662925
• FT-0691928
• SCHEMBL1372166
• AB23169
• D71620
• BBL102117
• DB-071938
• STL555916
• 3-(DIHYDROXYBORANYL)THIOPHENE-2-CARBOXYLIC ACID
• 2-Carboxythiophene-3-boronic Acid

• MDL： MFCD06203318
• Inchi： 1S/C5H5BO4S/c7-5(8)4-3(6(9)10)1-2-11-4/h1-2,9-10H,(H,7,8)
• InChI Key： AJNCKPIBBSWSBY-UHFFFAOYSA-N
• SMILES： S1C=CC(B(O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 172.00000
• Monoisotopic Mass: 172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• PSA: 106.00000
• LogP: -0.87390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-Carboxythiophene-3-boronic Acid

Introduction to 2-Carboxythiophene-3-boronic Acid (CAS No. 5503-74-2)

2-Carboxythiophene-3-boronic Acid, with the chemical formula C₆H₅BO₃S, is a versatile boronic acid derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound belongs to the thiophene family, which is well-known for its broad applications in medicinal chemistry, materials science, and agrochemicals. The presence of both a carboxylic acid group and a boronic acid moiety makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry.

The CAS No. 5503-74-2 identifier is a unique numerical code assigned to this compound by the Chemical Abstracts Service, ensuring standardized classification and referencing in scientific literature. The compound's structure consists of a thiophene ring substituted with a carboxyl group at the 2-position and a boronic acid group at the 3-position. This arrangement imparts unique reactivity and functional properties, making it indispensable in various synthetic protocols.

In recent years, 2-Carboxythiophene-3-boronic Acid has been extensively studied for its role in the development of novel pharmaceuticals. Boronic acids are particularly interesting due to their ability to form stable complexes with diols, a property exploited in various biochemical applications. The compound's compatibility with transition metal catalysts in cross-coupling reactions has opened up new avenues for constructing complex molecular architectures, which are often required in drug design.

One of the most prominent applications of 2-Carboxythiophene-3-boronic Acid is in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules. For instance, recent studies have demonstrated its utility in generating substituted thiophenes that exhibit potential anticancer and antimicrobial properties. The carboxylic acid group can be further functionalized through esterification or amidation, allowing for the creation of diverse derivatives tailored for specific biological targets.

The pharmaceutical industry has leveraged the reactivity of 2-Carboxythiophene-3-boronic Acid to develop innovative therapeutic agents. Researchers have reported its use in constructing heterocyclic frameworks that mimic natural products with known pharmacological effects. Additionally, the boronic acid moiety has been integrated into drug candidates targeting enzymes involved in inflammatory and metabolic disorders. These efforts highlight the compound's significance as a building block in medicinal chemistry.

From a materials science perspective, 2-Carboxythiophene-3-boronic Acid has found applications in the synthesis of organic electronic materials. Thiophene derivatives are widely used in the production of conductive polymers and organic semiconductors due to their electron-deficient nature and ability to form stable π-conjugated systems. The introduction of a boronic acid group enhances solubility and processability, making it easier to incorporate these compounds into advanced electronic devices.

Recent advancements in green chemistry have also highlighted the importance of 2-Carboxythiophene-3-boronic Acid as an environmentally friendly reagent. The development of catalytic systems that minimize waste and energy consumption has led to more sustainable synthetic routes. For example, palladium-catalyzed cross-coupling reactions using this compound have been optimized to operate under mild conditions, reducing the environmental impact of pharmaceutical manufacturing processes.

The versatility of 2-Carboxythiophene-3-boronic Acid extends to agrochemical applications as well. Its structural features allow for the design of novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing toxicity to non-target organisms. This aligns with global efforts to develop more sustainable agricultural practices that protect both crops and ecosystems.

In conclusion, 2-Carboxythiophene-3-boronic Acid (CAS No. 5503-74-2) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a key intermediate in organic synthesis, particularly in cross-coupling reactions, underscores its importance in drug discovery and materials science. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation in pharmaceuticals, electronics, and sustainable chemistry.